Terameprocol

• IUPAC Name: 4-[(2S,3R)-4-(3,4-dimethoxyphenyl)-2,3-dimethylbutyl]-1,2-dimethoxybenzene
• InChI: InChI=1S/C22H30O4/c1-15(11-17-7-9-19(23-3)21(13-17)25-5)16(2)12-18-8-10-20(24-4)22(14-18)26-6/h7-10,13-16H,11-12H2,1-6H3/t15-,16+
• InChI Key: ORQFDHFZSMXRLM-IYBDPMFKSA-N
• Canonical SMILES: CC(CC1=CC(=C(C=C1)OC)OC)C(C)CC2=CC(=C(C=C2)OC)OC
• Isomeric SMILES: C[C@H](CC1=CC(=C(C=C1)OC)OC)[C@@H](C)CC2=CC(=C(C=C2)OC)OC
• Molecular Formula: C22H30O4
• Molecular Weight: 358.5 g/mol
• CAS RN: 24150-24-1

Description

Terameprocol, also known as tetra-O-methyl nordihydroguaiaretic acid, is a synthetic derivative of nordihydroguaiaretic acid. It is a small molecule that has garnered significant interest due to its potential therapeutic applications, particularly in oncology. This compound functions as a global transcription inhibitor, affecting various cellular processes such as cell division, apoptosis, and drug resistance .

Scientific Research Applications

Chemistry: Terameprocol is used as a model compound to study the effects of methylation on the biological activity of lignans.

Biology: It is used to investigate the role of transcription inhibitors in cellular processes such as apoptosis and cell cycle regulation.

Medicine: this compound has shown promise as an anticancer agent, particularly in the treatment of high-grade gliomas and non-small cell lung carcinoma.

Industry: This compound is being explored for its potential use in the development of new therapeutic agents and as a tool for studying transcriptional regulation.

Mechanism of Action

Terameprocol exerts its effects by inhibiting the transcription of specific genes involved in cell survival and proliferation. It down-regulates the Sp1-mediated transcription of survivin and cyclin-dependent kinase 1, which are crucial for cell cycle progression and apoptosis . By inhibiting these pathways, this compound induces apoptosis and enhances the sensitivity of cancer cells to radiation therapy .

Safety and Hazards

Terameprocol is classified as having short-term (acute) aquatic hazard (Category 1), H400, and long-term (chronic) aquatic hazard (Category 1), H410. It is advised to avoid release to the environment, collect spillage, and dispose of contents/container to an approved waste disposal plant.

Future Directions

Terameprocol has shown promise in clinical trials. A Phase I study defined the toxicity of this compound, determined that enzyme-inducing antiseizure drugs (EIASDs) do not affect its pharmacokinetics, and identified 1700 mg/day as the dose for future studies. The long-term stability noted in some patients and the lack of associated myelosuppression suggest that this compound could be safely combined with radiation and temozolomide in newly diagnosed high-grade gliomas. Another Phase I study of this compound in patients with advanced leukemias showed that it can be safely administered to advanced leukemia patients, sufficient drug exposure was obtained, and clinical activity and biomarker modulation were observed. Currently, a Phase I clinical study of a new formulation of this compound administered orally in soft gelatin capsules in patients with High Grade Glioma (Brain Cancer) is ongoing.

Biochemical Analysis

Biochemical Properties

Terameprocol plays a significant role in biochemical reactions by inhibiting the binding of specificity protein 1 (Sp1) transcription factor to DNA. This inhibition affects the expression of several genes, including those involved in cell cycle regulation and apoptosis. This compound interacts with enzymes such as cyclin-dependent kinase 1 and proteins like survivin and vascular endothelial growth factor (VEGF). These interactions lead to the suppression of gene expression, resulting in growth arrest and apoptosis of cancer cells .

Cellular Effects

This compound exerts various effects on different types of cells and cellular processes. It has been shown to inhibit the growth of tumor-derived cell lines and reduce the production of inflammatory cytokines and chemokines. This compound influences cell signaling pathways, including the nuclear factor kappa-light-chain-enhancer of activated B cells (NF-κB) pathway, by preventing the binding of RelA to DNA. This inhibition leads to decreased expression of pro-inflammatory genes such as tumor necrosis factor-alpha (TNF-α) and monocyte chemoattractant protein-1 (MCP-1) .

Molecular Mechanism

The molecular mechanism of this compound involves its ability to inhibit Sp1 transcription factor binding at specific promoter regions. This inhibition affects the expression of genes essential for cell proliferation and survival. This compound also inhibits the activity of cyclin-dependent kinase 1 and reduces the expression of survivin and VEGF. These actions result in cell cycle arrest, apoptosis, and decreased angiogenesis .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. This compound has shown stability in various formulations, and its long-term effects on cellular function have been studied in both in vitro and in vivo models. In a phase I study, this compound was administered to patients with recurrent high-grade gliomas, and stable disease was noted in some patients for extended periods, indicating its potential for long-term therapeutic use .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. Preclinical studies have demonstrated its potent anticancer activity in tumor cell lines and animal models. This compound has been shown to inhibit tumor growth and reduce angiogenesis at specific dosages. Higher doses may lead to adverse effects such as hypoxia and interstitial nephritis .

Metabolic Pathways

This compound is involved in metabolic pathways that regulate cell division and apoptosis. It affects the expression of genes involved in these processes by inhibiting Sp1 transcription factor binding. This compound also interacts with enzymes such as cyclin-dependent kinase 1 and proteins like survivin, leading to changes in metabolic flux and metabolite levels .

Transport and Distribution

This compound is transported and distributed within cells and tissues through various mechanisms. It interacts with transporters and binding proteins that facilitate its localization and accumulation in specific cellular compartments. This compound’s distribution within the body has been studied in clinical trials, where its pharmacokinetics and clearance were evaluated .

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. This compound inhibits the nuclear translocation of NF-κB RelA and prevents its binding to DNA. This inhibition affects the transcription of pro-inflammatory genes and reduces the production of cytokines and chemokines. This compound’s localization within the nucleus and its interaction with transcription factors are essential for its therapeutic effects .

Preparation Methods

Synthetic Routes and Reaction Conditions

Terameprocol is synthesized through the methylation of nordihydroguaiaretic acid. The process involves the use of methylating agents such as methyl iodide or dimethyl sulfate in the presence of a base like potassium carbonate. The reaction typically occurs in an organic solvent such as acetone or dimethylformamide at elevated temperatures .

Industrial Production Methods

Industrial production of this compound follows a similar synthetic route but on a larger scale. The process involves the use of high-purity reagents and solvents to ensure the quality and yield of the final product. The reaction conditions are optimized to maximize the efficiency of the methylation process, and the product is purified using techniques such as recrystallization or chromatography .

Chemical Reactions Analysis

Types of Reactions

Terameprocol undergoes various chemical reactions, including:

Oxidation: this compound can be oxidized to form quinone derivatives.

Reduction: It can be reduced to form dihydro derivatives.

Substitution: This compound can undergo substitution reactions, particularly at the methoxy groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Substitution reactions often involve nucleophiles like amines or thiols under basic conditions.

Major Products

The major products formed from these reactions include quinone derivatives, dihydro derivatives, and various substituted this compound compounds .

Comparison with Similar Compounds

Similar Compounds

Nordihydroguaiaretic Acid: The parent compound of terameprocol, known for its antioxidant and anti-inflammatory properties.

Tetra-O-methyl Nordihydroguaiaretic Acid: Another methylated derivative with similar biological activities.

Uniqueness

This compound is unique due to its potent transcription inhibitory activity and its ability to enhance the sensitivity of cancer cells to radiation therapy. Unlike its parent compound, nordihydroguaiaretic acid, this compound has been shown to have significant anticancer properties, making it a promising candidate for further clinical development .